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Compound of Interest

Compound Name: (1-Methylcyclohexyl)methanol

Cat. No.: B014665

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and hazard information for (1-
Methylcyclohexyl)methanol (CAS No. 14064-13-2), a compound used in various chemical
syntheses. The following sections detail its hazard classifications, physical and chemical
properties, and general safety protocols.

Hazard Identification and Classification

(1-Methylcyclohexyl)methanol is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial
for personnel handling this chemical to be fully aware of its potential hazards.

The primary hazards associated with (1-Methylcyclohexyl)methanol are:

Combustible Liquid: It is a liquid that can burn.[1]

Skin Irritation: Causes irritation upon contact with the skin.[1][2]

Serious Eye Irritation: Causes serious irritation to the eyes.[1][2]

Respiratory Irritation: May cause irritation to the respiratory tract.[1][2]

GHS Hazard Statements:
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H227: Combustible liquid.[1]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of (1-
Methylcyclohexyl)methanol.

Property Value Source
Molecular Formula CsH160 [1][3]
Molecular Weight 128.21 g/mol [11[3]
CAS Number 14064-13-2 [11[3]
Appearance Colorless oil/lliquid [3]
Boiling Point 197 to 198 °C at 768 Torr [3]
Density (Predicted) 0.893 £ 0.06 g/cm? at 20°C [3]
Refractive Index 1.449 [3]
XlogP (Predicted) 2.3 [4]

Experimental Protocols Overview

Detailed experimental protocols for the hazard assessment of (1-Methylcyclohexyl)methanol
are not readily available in the public domain. However, the GHS classifications indicate that
standard toxicological and safety studies have been performed. These typically include:

e Acute Toxicity Studies: To determine the short-term adverse effects of a substance. For (1-
Methylcyclohexyl)methanol, this would involve assessing oral, dermal, and inhalation
routes of exposure.
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» Skin and Eye Irritation Studies: These are typically conducted using in vivo (e.g., rabbit) or in
vitro models to assess the potential for a substance to cause local irritation.

o Flammability and Combustibility Testing: Standardized tests are used to determine the flash
point and other flammability characteristics of a liquid to classify it as combustible or
flammable.

o Specific Target Organ Toxicity - Single Exposure (STOT-SE) Assessment: This involves
evaluating the potential for a substance to cause toxicity in specific organs following a single
exposure, which led to the classification for respiratory tract irritation.

The diagram below illustrates a generalized workflow for the chemical hazard and risk
assessment process.
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Generalized Chemical Hazard Assessment Workflow

Phase 1: Hazard Identification

Literature Review &
Data Gathering
(SDS, Databases)

Physicochemical In Silico / QSAR
Property Analysis Toxicology Prediction

2: Dose-Response Assessment

In Vitro Toxicity Testing
(e.g., Cell-based Assays)

Phase 3: Exposure Assessment

Identify Potential
Exposure Routes
(Inhalation, Dermal, Ingestion)

'

Determine No-Observed-Adverse-Effect-Level Quantify Exposure
(NOAEL) Levels for Different Scenarios

In Vivo Toxicity Testing
(e.g., Acute, Dermal, Eye Irritation)

: Risk Characte

Integrate Hazard and
Exposure Data

Determine Risk Level
(e.g., Margin of Safety)

GHS Classification &
Labeling
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Logical Relationship for Irritant Hazard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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